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Compound of Interest

Compound Name: Sodium phenoxyacetate

CAS No.: 3598-16-1

Cat. No.: B152869 Get Quote

Executive Summary & Critical Distinction
Sodium Phenoxyacetate (CAS: 3598-16-1) is the sodium salt of phenoxyacetic acid, primarily

utilized as a metabolic precursor in the biosynthesis of Penicillin V and as an intermediate in

herbicide manufacturing. While often categorized as a general irritant, its structural properties

demand specific handling protocols to prevent mucosal damage and ensuring experimental

integrity.

CRITICAL SAFETY ALERT: Do NOT confuse Sodium Phenoxyacetate with Sodium

Phenylacetate.

Sodium Phenoxyacetate (C₈H₇NaO₃): Penicillin V precursor; herbicide intermediate.

Sodium Phenylacetate (C₈H₇NaO₂): Treatment for Urea Cycle Disorders

(Hyperammonemia).[1][2][3]

Risk: These compounds are not interchangeable. Administering Sodium Phenoxyacetate
clinically in place of Sodium Phenylacetate could lead to therapeutic failure and potential

toxicity due to the phenoxy-ether linkage, which alters metabolic processing.

Chemical Identity & Physicochemical Profile[4][5][6]
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Understanding the physical state is the first step in risk mitigation. Sodium phenoxyacetate is

a salt, meaning its primary exposure route in the lab is dust inhalation or contact with aqueous

solutions.

Property Data Relevance to Safety

CAS Number 3598-16-1
Unique identifier for SDS

verification.

Formula C₆H₅OCH₂COONa

Contains an ether linkage;

stable but reactive under

strong acid conditions.

Molecular Weight 174.13 g/mol -

Appearance
White to off-white crystalline

powder

High dust potential; requires

respiratory protection.

Solubility Soluble in water (>200 g/L)

Rapidly dissociates on moist

mucous membranes, leading

to immediate irritation.

pH (10% aq) ~8.0 – 9.5

Mildly alkaline; buffers to the

free acid (pH ~3) upon contact

with biological acids.

Melting Point >260°C

Thermally stable under

standard autoclaving

conditions.

GHS Hazard Identification & Risk Assessment
While some suppliers list the substance as "Non-Hazardous" due to varying regulatory

thresholds, the Precautionary Principle dictates treating it according to the most rigorous

available data (e.g., TCI, PubChem), which classifies it as an Irritant.

GHS Classification (Warning)[7]
H315: Causes skin irritation.[4]
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H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4]

Mechanistic Toxicology
The toxicity of sodium phenoxyacetate is largely derived from its dissociation into

phenoxyacetic acid upon contact with physiological fluids.

Surface Irritation: The salt creates a hypertonic environment on moist skin/eyes, drawing out

water and depositing the phenoxy-anion.

Acid Hydrolysis: In the stomach or on acidic skin mantles, the salt converts to the free acid

(Phenoxyacetic acid, LD50 Oral Rat ~1500 mg/kg). This organic acid can penetrate lipid

bilayers more effectively than the salt, leading to cellular irritation.

Systemic Effects: While less toxic than chlorinated phenoxy herbicides (e.g., 2,4-D), high

systemic loads can disrupt ion channels and uncouple oxidative phosphorylation in

mitochondria, though this is rare in laboratory settings.

Safe Handling Workflow & PPE Decision Tree
Effective safety is not about wearing all the gear, but the right gear for the context. The

following logic flow ensures protection without impeding dexterity.

Diagram 1: PPE & Handling Logic Flow
Caption: Decision matrix for selecting Personal Protective Equipment (PPE) based on the

physical state of Sodium Phenoxyacetate.
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Handling Sodium Phenoxyacetate

Determine Physical State

Solid / Powder Form Aqueous Solution

Risk: Inhalation & Dust Explosion Risk: Splash & Skin Absorption

Engineering Control:
Use Fume Hood / Weighing Enclosure

REQUIRED PPE:
1. N95/P2 Respirator

2. Safety Goggles (Tight seal)
3. Nitrile Gloves

REQUIRED PPE:
1. Safety Glasses w/ Side Shields

2. Nitrile Gloves (0.11mm)
3. Lab Coat

Click to download full resolution via product page

Experimental Protocols: Penicillin V Precursor
Preparation
Sodium phenoxyacetate is the limiting precursor in the fermentation of Penicillium

chrysogenum to produce Penicillin V (Phenoxymethylpenicillin). The following protocol ensures

a sterile, stable stock solution for bioreactor addition.
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Protocol: 20% (w/v) Sodium Phenoxyacetate Stock
Solution
Objective: Prepare 1 L of sterile precursor solution for fed-batch fermentation.

Materials:

Sodium Phenoxyacetate (CAS 3598-16-1), High Purity (>98%).[6]

Deionized Water (Milli-Q or equivalent).

0.22 µm Polyethersulfone (PES) Filter Unit.

pH Meter.

Step-by-Step Methodology:

Dissolution (Exothermic Check):

In a 2 L beaker, add 800 mL of deionized water.

Slowly add 200 g of Sodium Phenoxyacetate while stirring magnetically.

Note: The dissolution is endothermic; the solution may cool. Ensure complete dissolution

before proceeding.

pH Adjustment (Self-Validating Step):

Measure the pH.[7][8] It should naturally fall between 8.0 and 9.5.

Validation: If pH < 7.5, contamination with free acid or other impurities is likely. Discard

and check raw material.

Adjustment: If used for sensitive fungal cultures, adjust pH to 7.0–7.5 using dilute H₂SO₄

or NaOH to match the bioreactor setpoint, preventing culture shock.

Volume Normalization:
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Top up to 1000 mL with deionized water.

Sterilization:

Preferred: Filter sterilize using a 0.22 µm PES membrane. (Autoclaving can cause minor

decarboxylation or ether cleavage if pH is not strictly controlled).

Storage:

Store at 4°C. Stable for 3 months.

Diagram 2: Biosynthetic Role of Sodium Phenoxyacetate
Caption: Pathway showing the incorporation of Sodium Phenoxyacetate into the Penicillin V

scaffold by Penicillium chrysogenum.
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Emergency Response Architecture
In the event of exposure, the chemical's solubility facilitates rapid decontamination, but also

rapid absorption into mucous membranes.
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Scenario Immediate Action Rationale

Eye Contact
Irrigate for 15 mins with

saline/water. Lift eyelids.

The salt is hypertonic;

immediate dilution prevents

corneal desiccation and acid

burns.

Skin Contact

Wash with soap and water.

Remove contaminated

clothing.[5]

Prevents transdermal

absorption of the free acid

form.

Inhalation

Move to fresh air.[5] If

wheezing occurs, seek medical

attention.

Dust causes mechanical and

chemical irritation to alveoli.

Spill (Solid)

Do NOT sweep dry. Dampen

with wet paper towels, then

scoop.

Dry sweeping generates dust

aerosols (inhalation hazard).

Spill (Liquid)

Absorb with vermiculite or

sand. Neutralize with dilute

bicarbonate if acidic.

Prevents spread into drainage

systems (aquatic toxicity).

Regulatory Landscape[2][4]
TSCA (USA): Listed (Active).[4]

EINECS (EU): 222-746-8.[9]

REACH: Registered as an intermediate.

Ecological Note: Phenoxyacetic acid derivatives can be toxic to aquatic life. Do not dispose

of stock solutions down the sink; use approved organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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